Cas no 1184767-47-2 (1-(isocyanatomethyl)-2-(propan-2-yloxy)benzene)

• Product Name: 1-(isocyanatomethyl)-2-(propan-2-yloxy)benzene
• CAS No: 1184767-47-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5756173
• PubChem ID: 87315208
• Update Time: 2024-01-14

1-(isocyanatomethyl)-2-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethyl)-2-(propan-2-yloxy)benzene
• SCHEMBL1951621
• 1184767-47-2
• EN300-1843120

• Inchi： 1S/C11H13NO2/c1-9(2)14-11-6-4-3-5-10(11)7-12-8-13/h3-6,9H,7H2,1-2H3
• InChI Key： XXERMTQVNINRKL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CN=C=O)C(C)C

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers